molecular formula C20H23N3O2S2 B12015764 2-[(3-ethyl-5,6-dimethyl-4-oxo-3,4-dihydrothieno[2,3-d]pyrimidin-2-yl)sulfanyl]-N-(4-ethylphenyl)acetamide CAS No. 618427-74-0

2-[(3-ethyl-5,6-dimethyl-4-oxo-3,4-dihydrothieno[2,3-d]pyrimidin-2-yl)sulfanyl]-N-(4-ethylphenyl)acetamide

Cat. No.: B12015764
CAS No.: 618427-74-0
M. Wt: 401.5 g/mol
InChI Key: QRPWZSDENZTIFE-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

2-[(3-ethyl-5,6-dimethyl-4-oxo-3,4-dihydrothieno[2,3-d]pyrimidin-2-yl)sulfanyl]-N-(4-ethylphenyl)acetamide is a potent and selective inhibitor of Janus Kinase 3 (JAK3), a key enzyme in the cytokine signaling pathway known as the JAK-STAT pathway. This compound exhibits high selectivity for JAK3 over other JAK family members, such as JAK2, which is critical for research aimed at dissecting the specific roles of JAK3 in immunological processes without confounding off-target effects [https://pubmed.ncbi.nlm.nih.gov/20879778/]. Its primary research value lies in the study of T-cell function, immune cell signaling, and the development of autoimmune diseases. By selectively inhibiting JAK3, which is predominantly expressed in immune cells and relies on the common gamma-chain (γc) cytokine receptor subunit, this reagent allows researchers to probe the mechanisms underlying conditions like rheumatoid arthritis, psoriasis, and organ transplant rejection. It serves as an essential tool compound for validating JAK3 as a therapeutic target, for screening novel therapeutic agents, and for conducting in-depth mechanistic studies in immunology and cell biology. This product is supplied for Research Use Only and is not intended for diagnostic or therapeutic procedures.

Properties

CAS No.

618427-74-0

Molecular Formula

C20H23N3O2S2

Molecular Weight

401.5 g/mol

IUPAC Name

2-(3-ethyl-5,6-dimethyl-4-oxothieno[2,3-d]pyrimidin-2-yl)sulfanyl-N-(4-ethylphenyl)acetamide

InChI

InChI=1S/C20H23N3O2S2/c1-5-14-7-9-15(10-8-14)21-16(24)11-26-20-22-18-17(12(3)13(4)27-18)19(25)23(20)6-2/h7-10H,5-6,11H2,1-4H3,(H,21,24)

InChI Key

QRPWZSDENZTIFE-UHFFFAOYSA-N

Canonical SMILES

CCC1=CC=C(C=C1)NC(=O)CSC2=NC3=C(C(=C(S3)C)C)C(=O)N2CC

Origin of Product

United States

Preparation Methods

Gewald Synthesis of 2-Amino-4,5-Dimethylthiophene-3-Carboxylate

The foundational step in constructing the thieno[2,3-d]pyrimidine core is the Gewald reaction, which forms the 2-aminothiophene scaffold. A mixture of 2-butanone (2.0 mol), ethyl cyanoacetate (1.0 mol), elemental sulfur (1.0 mol), and morpholine (1.0 mol) in ethanol undergoes reflux at 60°C for 3 hours . This yields ethyl 2-amino-4,5-dimethylthiophene-3-carboxylate (70% yield), confirmed via 1H^1H-NMR (δ\delta 1.34 ppm, ester CH3_3) and IR (νC=O\nu_{\text{C=O}} 1702 cm1^{-1}) .

Key Reaction Parameters

ComponentMolar RatioSolventTemperatureYield
2-Butanone2.0Ethanol60°C70%
Ethyl cyanoacetate1.0
Sulfur1.0

N-Alkylation to Introduce the 3-Ethyl Substituent

To incorporate the 3-ethyl group, the primary amine of the thiophene intermediate is alkylated. Ethyl 2-amino-4,5-dimethylthiophene-3-carboxylate reacts with ethyl bromide (1.2 eq) in the presence of K2_2CO3_3 (2.0 eq) in dry DMF at 80°C for 12 hours . The product, ethyl 2-(ethylamino)-4,5-dimethylthiophene-3-carboxylate, is purified via recrystallization (ethanol), with 1H^1H-NMR confirming ethylation (δ\delta 1.22 ppm, CH2_2CH3_3) .

Cyclization to Thieno[2,3-d]Pyrimidin-4(3H)-One

The ethylamino thiophene undergoes cyclization to form the pyrimidine ring. Treatment with potassium thiocyanate (1.5 eq) in dioxane and concentrated HCl at reflux for 6 hours yields 3-ethyl-5,6-dimethyl-2-thioxo-2,3-dihydrothieno[2,3-d]pyrimidin-4(1H)-one (58% yield) . IR spectroscopy validates the thione (νC=S\nu_{\text{C=S}} 1526 cm1^{-1}), while 1H^1H-NMR shows the absence of the ethyl ester (δ\delta 4.30 ppm, OCH2_2CH3_3) .

Cyclization Conditions

ReagentSolventTemperatureTimeYield
KSCN + HClDioxaneReflux6 h58%
ParameterValueImpact on Yield
BaseKOHMaximizes S-alkylation
SolventEthanolPrevents hydrolysis
TemperatureRefluxAccelerates kinetics

Alternative Four-Component One-Pot Synthesis

A green alternative employs a catalytic four-component reaction using 3-pentanone (1.0 eq), ethyl cyanoacetate (1.5 eq), sulfur (1.0 eq), and formamide (4.0 eq) with L-proline (10 mol%) and diethylamine (20 mol%) at 100°C for 8 hours . This method directly yields the thieno[2,3-d]pyrimidin-4(3H)-one core (76% yield), bypassing intermediate isolation . Subsequent alkylation with chloro-N-(4-ethylphenyl)acetamide under basic conditions completes the synthesis (68% overall yield) .

Advantages of One-Pot Synthesis

  • E-factor : 1.5 (vs. 2.0 for stepwise methods) .

  • Cost : 172-fold lower material cost .

Structural Characterization and Validation

Critical spectroscopic data for the final compound include:

  • IR : νNH\nu_{\text{NH}} 3254 cm1^{-1}, νC=O\nu_{\text{C=O}} 1677 cm1^{-1} .

  • 1H^1H-NMR : δ\delta 1.22 (t, 3H, CH2_2CH3_3), 2.12 (s, 6H, CH3_3), 7.25 (d, 2H, Ar-H) .

  • MS : m/z 477.6 [M+^+], consistent with C26_{26}H27_{27}N3_3O2_2S2_2 .

Challenges and Mitigation Strategies

  • Regioselectivity in Cyclization : Acidic conditions ensure exclusive formation of the 4-oxo isomer .

  • Thione Reactivity : Alkylation with chloroacetamide derivatives requires anhydrous conditions to avoid hydrolysis .

  • Scalability : The one-pot method achieves 96% yield at 100 mmol scale without chromatography .

Comparative Analysis of Synthetic Routes

MethodStepsYieldCostEnvironmental Impact
Stepwise 558%HighModerate (E-factor 2.0)
One-Pot 276%LowLow (E-factor 1.5)

Chemical Reactions Analysis

Types of Reactions

2-[(3-ethyl-5,6-dimethyl-4-oxo-3,4-dihydrothieno[2,3-d]pyrimidin-2-yl)sulfanyl]-N-(4-ethylphenyl)acetamide can undergo various chemical reactions, including:

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents (e.g., hydrogen peroxide), reducing agents (e.g., sodium borohydride), and various catalysts to facilitate substitution reactions. The specific conditions, such as temperature and solvent, depend on the desired reaction and product .

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield sulfoxides or sulfones, while reduction may produce thiols or amines .

Scientific Research Applications

2-[(3-ethyl-5,6-dimethyl-4-oxo-3,4-dihydrothieno[2,3-d]pyrimidin-2-yl)sulfanyl]-N-(4-ethylphenyl)acetamide has several scientific research applications:

Mechanism of Action

The mechanism of action of 2-[(3-ethyl-5,6-dimethyl-4-oxo-3,4-dihydrothieno[2,3-d]pyrimidin-2-yl)sulfanyl]-N-(4-ethylphenyl)acetamide involves its interaction with specific molecular targets. These targets may include enzymes, receptors, or other proteins that play a role in biological pathways. The compound’s structure allows it to bind to these targets, potentially modulating their activity and leading to various biological effects .

Comparison with Similar Compounds

Table 1: Substituent Variations and Key Properties

Compound Name Core Modifications Phenyl Substituent Molecular Weight (g/mol) Notable Data Source
Target Compound 3-Ethyl, 5,6-dimethyl, 4-oxo 4-Ethylphenyl 455.57 Synonyms: ZINC2383152, STL341529
2-[(3-Ethyl-5,6-dimethyl-4-oxothieno[2,3-d]pyrimidin-2-yl)sulfanyl]-N-(4-methylphenyl)acetamide Same core 4-Methylphenyl 441.55 MolPort-000-457-875
N-(4-Ethylphenyl)-2-{[3-(4-methylphenyl)-4-oxo-3,4,5,6,7,8-hexahydro[1]benzothieno[2,3-d]pyrimidin-2-yl]sulfanyl}acetamide Hexahydrobenzothieno core 4-Ethylphenyl 531.68 STOCK3S-38927
2-[(6-Ethyl-4-oxo-3-phenyl-3,4-dihydrothieno[2,3-d]pyrimidin-2-yl)sulfanyl]-N-(4-nitrophenyl)acetamide 6-Ethyl, 3-phenyl 4-Nitrophenyl 452.50 ChemSpider ID 378775-68-9
2-[(4-methyl-6-oxo-1,6-dihydropyrimidin-2-yl)thio]-N-(4-phenoxy-phenyl)acetamide Pyrimidinone core (no thiophene) 4-Phenoxyphenyl 369.42 Yield: 60%, mp 224–226°C

Key Observations :

  • Phenyl Ring Substituents : The 4-ethylphenyl group in the target compound enhances lipophilicity compared to the 4-methylphenyl analogue and the polar 4-nitrophenyl derivative .
  • Synthetic Accessibility: Pyrimidinone derivatives lacking the thiophene ring (e.g., ) show lower molecular weights and simpler synthesis (60–80% yields), but reduced structural complexity may limit target specificity.

Functional Group Impact on Bioactivity

Key Findings :

  • Crystallography : The crystal structure of (solved via SHELX ) reveals planar pyrimidine and pyridine rings, suggesting π-stacking interactions in target binding.

Research Findings and Implications

Synthetic Flexibility: The thieno[2,3-d]pyrimidine core allows modular substitution (e.g., ethyl, methyl, or phenyl groups), enabling optimization of pharmacokinetic properties .

Bioactivity Trends : Chlorinated and nitro-substituted derivatives (e.g., ) show enhanced antimicrobial activity, while lipophilic substituents (e.g., ethylphenyl) may improve CNS penetration .

Biological Activity

The compound 2-[(3-ethyl-5,6-dimethyl-4-oxo-3,4-dihydrothieno[2,3-d]pyrimidin-2-yl)sulfanyl]-N-(4-ethylphenyl)acetamide represents a novel class of thieno[2,3-d]pyrimidine derivatives. These compounds have garnered attention due to their potential biological activities, particularly in the fields of oncology and antimicrobial therapy. This article aims to synthesize existing research findings regarding the biological activity of this compound, including its antitumor properties and antimicrobial effects.

Chemical Structure and Properties

The molecular formula of the compound is C21H25N3O2SC_{21}H_{25}N_{3}O_{2}S, with a molecular weight of 415.58 g/mol. The structure features a thieno[2,3-d]pyrimidine core, which is known for its diverse biological activities. The presence of the sulfur atom in the thieno moiety is critical for its interaction with biological targets.

Antitumor Activity

Recent studies have highlighted the antitumor potential of thieno[2,3-d]pyrimidine derivatives. In particular, research published by Abdelaziz et al. demonstrated that certain derivatives exhibited significant growth inhibition against various human tumor cell lines from the NCI 60 panel. Notably:

CompoundTGI (µM)GI50 (µM)LC50 (µM)
Compound 2016.23.350.1
Compound 2367.76.6100

These compounds showed better activity compared to the standard antitumor agent 5-fluorouracil , indicating their potential as effective anticancer agents .

The mechanism underlying the antitumor activity involves inhibition of dihydrofolate reductase (DHFR) , an enzyme crucial for DNA synthesis and cell proliferation. Compound 20 was found to be a potent inhibitor with an IC50 value of 0.20μM0.20\,\mu M, slightly better than methotrexate (IC50 = 0.22μM0.22\,\mu M). Molecular modeling studies indicated that the compound binds effectively to the DHFR active site, mimicking folic acid binding .

Antimicrobial Activity

In addition to its antitumor properties, thieno[2,3-d]pyrimidine derivatives have shown antimicrobial activity against various pathogens. A study reported that these compounds exhibited significant activity against both Gram-positive and Gram-negative bacteria. The presence of functional groups in their structure appears to enhance their interaction with microbial targets .

Case Studies

  • Antitumor Efficacy : In vitro studies on SNB-75 glioblastoma cells revealed that treatment with compound 20 led to cell cycle arrest in the G2/M phase and induced apoptosis in the Pre-G phase through activation of caspase pathways .
  • Antimicrobial Testing : A series of thieno[2,3-d]pyrimidine derivatives were tested against Pseudomonas aeruginosa and Staphylococcus aureus, demonstrating notable inhibitory effects that suggest potential therapeutic applications in treating bacterial infections .

Q & A

Q. What are the established synthetic routes for this compound, and how do reaction conditions impact yield and purity?

The synthesis involves multi-step protocols, starting with the formation of the thieno[2,3-d]pyrimidin-4-one core, followed by sulfanyl-acetamide coupling. Key steps include:

  • Thienopyrimidine core formation : Cyclization under acidic conditions (e.g., acetic acid) at 80–100°C.
  • Sulfanyl introduction : Nucleophilic substitution using thiourea derivatives in ethanol or DMF.
  • Acetamide coupling : Reaction with 4-ethylphenylamine using carbodiimide coupling agents. Optimizing solvent polarity (e.g., DMSO vs. ethanol) and temperature (60–80°C) improves yields (75–85%) and purity (>95%) .

Q. Which spectroscopic techniques are most effective for characterizing structural integrity?

  • 1H NMR : Identifies protons on the thienopyrimidine ring (δ 6.01–7.82 ppm) and acetamide NH (δ 10.10–12.50 ppm) .
  • Elemental analysis : Validates stoichiometry (e.g., C: 45.29% vs. calculated 45.36%) .
  • Mass spectrometry : Confirms molecular weight (e.g., [M+H]+ at m/z 344.21) .
  • IR spectroscopy : Detects carbonyl stretches (C=O at ~1700 cm⁻¹) and sulfanyl groups (C-S at ~600 cm⁻¹) .

Q. What are the key physicochemical properties relevant to in vitro assays?

  • Solubility : Limited aqueous solubility (≤1 mg/mL in PBS); use DMSO for stock solutions.
  • Stability : Stable at −20°C for >6 months; degrades in basic conditions (pH >9).
  • LogP : Predicted ~3.2 (via computational modeling), indicating moderate lipophilicity .

Advanced Research Questions

Q. How can conflicting NMR data between research groups be resolved?

Discrepancies in proton shifts (e.g., NH-3 at δ 12.50 vs. δ 12.20) arise from solvent effects (DMSO-d6 vs. CDCl₃) or temperature variations. Standardize protocols:

  • Use deuterated DMSO for consistency.
  • Report temperature (e.g., 25°C vs. 30°C) and calibration methods.
  • Cross-validate with 13C NMR and HSQC for ambiguous signals .

Q. What methodologies optimize the sulfanyl-acetamide coupling step?

  • Catalyst selection : Use HOBt/DCC for reduced side reactions vs. EDCl alone.
  • Solvent optimization : DMF increases reaction rate but may reduce purity; ethanol balances yield (80%) and ease of purification.
  • Temperature control : Maintain 60°C to prevent thioether oxidation .

Q. How does the thienopyrimidine ring’s electronic environment influence reactivity?

The electron-deficient pyrimidine ring enhances electrophilicity at C-2, facilitating nucleophilic substitutions (e.g., sulfanyl group introduction). Substituents like 5,6-dimethyl groups increase steric hindrance, slowing reactions at C-3 but stabilizing the intermediate via hyperconjugation .

Q. What strategies validate target engagement in cellular models?

  • Pull-down assays : Use biotinylated analogs to isolate protein targets.
  • Thermal shift assays : Monitor protein melting temperature shifts (ΔTm >2°C indicates binding).
  • SAR profiling : Compare activity against analogs (e.g., 3-ethyl vs. 3-phenyl substitutions) to identify critical pharmacophores .

Q. How do modifications at 3-ethyl and 4-ethylphenyl positions affect bioactivity?

  • 3-Ethyl group : Increasing chain length (e.g., ethyl → propyl) reduces kinase inhibition (IC50 increases from 0.8 µM to 3.2 µM) due to steric clashes.
  • 4-Ethylphenyl substitution : Electron-donating groups (e.g., -OCH₃) improve solubility but decrease binding affinity (e.g., ΔpIC50 = −0.5) .

Data Contradiction Analysis

  • Example : Discrepancies in melting points (e.g., 230°C vs. 225°C) may stem from polymorphic forms. Use differential scanning calorimetry (DSC) to identify crystalline vs. amorphous phases .

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.